(5-Bromo-2-isopropyl-4-methoxy-phenoxy)-acetonitrile

• Molecular Formula: C12H14BrNO2
• Molecular Weight: 284.15 g/mol
• IUPAC Name: 2-(5-bromo-4-methoxy-2-propan-2-ylphenoxy)acetonitrile
• InChI: InChI=1S/C12H14BrNO2/c1-8(2)9-6-12(15-3)10(13)7-11(9)16-5-4-14/h6-8H,5H2,1-3H3
• InChI Key: WQKJMVDYRSUTLM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(C=C1OCC#N)Br)OC

Description

(5-Bromo-2-isopropyl-4-methoxy-phenoxy)-acetonitrile is a useful research compound. Its molecular formula is C12H14BrNO2 and its molecular weight is 284.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 5-bromo-2-isopropyl-4-methoxy-phenol from step 4 (0.831 g, 3.4 mmol) and K2CO3 (0.562 g, 4.1 mmol) in 17 mL dimethyl formamide (DMF) was added iodoacetonitrile (0.594 g, 3.6 mmol). The mixture was warmed to 60° C. for 30 minutes and then allowed to cool to room temperature. After cooling to room temperature the mixture was taken up in 50 mL of H2O and extracted with 1:1 toluene/ethyl acetate, washed with H2O and then with brine. The combined organic layers were dried over Na2SO4, filtered and concentrated in vacuo to give a crude solid. Purification via flash chromatography (1:1 hexane/CH2Cl2) afforded (5-bromo-2-isopropyl-4-methoxy-phenoxy)-acetonitrile (0.611 g, 63%) as a while solid.